Cas no 2137559-28-3 (4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137559-28-3
• MF: C₉H₁₄FN₃O₂S
• MW: 247.28976392746
• CID: 5298099
• Update Time: 2025-06-20

4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentyl-5-ethyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• 4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride
• 4H-1,2,4-Triazole-3-sulfonyl fluoride, 4-cyclopentyl-5-ethyl-

• Inchi： 1S/C9H14FN3O2S/c1-2-8-11-12-9(16(10,14)15)13(8)7-5-3-4-6-7/h7H,2-6H2,1H3
• InChI Key： NGKRIRCMNZCCSE-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CC)N1C1CCCC1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 1.5
• Topological Polar Surface Area: 73.2

Additional information on 4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride

Introduction to 4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137559-28-3)

4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137559-28-3) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl fluorides, which are known for their reactivity and utility in the synthesis of various functional groups and intermediates. The unique structure of 4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride makes it a valuable reagent in the development of novel drugs and therapeutic agents.

The molecular formula of 4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride is C₁₂H₁₆FNO₃S, and its molecular weight is approximately 287.32 g/mol. The compound features a cyclopentyl ring and an ethyl group attached to a 1,2,4-triazole scaffold, which is further functionalized with a sulfonyl fluoride moiety. This combination of structural elements provides the compound with unique chemical properties and reactivity profiles that are highly desirable in synthetic chemistry.

In recent years, sulfonyl fluorides have gained significant attention due to their ability to participate in various chemical reactions, such as nucleophilic substitution and addition reactions. These reactions are crucial for the synthesis of complex organic molecules and pharmaceutical intermediates. The presence of the sulfonyl fluoride group in 4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride allows for efficient and selective transformations, making it a versatile reagent in organic synthesis.

The cyclopentyl and ethyl substituents in the structure of 4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride contribute to its stability and solubility properties. These substituents also influence the compound's reactivity and selectivity in various chemical reactions. For instance, the cyclopentyl ring can enhance the steric hindrance around the reactive site, which can be advantageous in controlling reaction outcomes and minimizing side reactions.

In the context of medicinal chemistry, 4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride has shown promise as a building block for the synthesis of bioactive molecules. The 1,2,4-triazole scaffold is known for its biological activity and has been extensively studied for its potential applications in drug discovery. Compounds containing this scaffold have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The sulfonyl fluoride functionality in 4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride can be readily converted into other functional groups through various chemical transformations. For example, it can be hydrolyzed to form the corresponding sulfinic acid or sulfonic acid derivatives. These derivatives can then be further modified to introduce additional functional groups or linkers that enhance the biological activity or pharmacokinetic properties of the final product.

In addition to its synthetic utility, 4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride has been explored for its potential applications in materials science. Sulfonyl fluorides are known for their ability to form strong covalent bonds with various substrates through click chemistry reactions. This property makes them useful in the development of functional materials such as coatings, adhesives, and polymers.

The synthesis of 4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For example, catalytic methods using transition metals have been developed to improve the yield and selectivity of key steps in the synthesis process.

In conclusion, 4-Cyclopentyl-5-ethyl-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137559-28-3) is a versatile compound with significant potential in various scientific fields. Its unique structure and reactivity make it an important reagent in organic synthesis and drug discovery. Ongoing research continues to uncover new applications and optimize synthetic methods for this valuable compound.